Cas no 1261990-30-0 (3-Amino-5-(thiophen-3-YL)benzoic acid)

• Product Name: 3-Amino-5-(thiophen-3-YL)benzoic acid
• CAS No: 1261990-30-0
• MF: C₁₁H₉NO₂S
• MW: 219.259661436081
• MDL: MFCD18318878
• CID: 2767952
• PubChem ID: 53224822
• Update Time: 2025-06-08

3-Amino-5-(thiophen-3-YL)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-5-(THIOPHEN-3-YL)BENZOIC ACID
• 1261990-30-0
• 3-Amino-5-(thiophen-3-yl)benzoic acid, 95%
• MFCD18318878
• DTXSID50688554
• 3-Amino-5-(thiophen-3-YL)benzoic acid

• MDL： MFCD18318878
• Inchi： 1S/C11H9NO2S/c12-10-4-8(7-1-2-15-6-7)3-9(5-10)11(13)14/h1-6H,12H2,(H,13,14)
• InChI Key： FWXNLJYDPJPHRT-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=C(C=C(C(=O)O)C=1)N

Computed Properties

• Exact Mass: 219.03539970Da
• Monoisotopic Mass: 219.03539970Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 91.6Ų

Additional information on 3-Amino-5-(thiophen-3-YL)benzoic acid

Introduction to 3-Amino-5-(thiophen-3-yl)benzoic acid (CAS No. 1261990-30-0)

3-Amino-5-(thiophen-3-yl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261990-30-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This benzoic acid derivative features an amino group at the 3-position and a thiophene ring at the 5-position, which endows it with unique structural and functional properties. The presence of both aromatic and heterocyclic moieties makes it a promising candidate for various biological applications, including drug discovery and therapeutic intervention.

The compound's molecular structure, characterized by a benzene ring linked to a thiophene ring via an amide-like connection, suggests potential interactions with biological targets such as enzymes and receptors. Such structural motifs are frequently explored in the development of novel pharmaceutical agents due to their ability to modulate biological pathways effectively. The 3-amino group introduces a basic character, enabling hydrogen bonding interactions, while the thiophen-3-yl moiety contributes to hydrophobic interactions and electronic properties that can influence binding affinity.

In recent years, there has been growing interest in thiophene-based compounds due to their diverse pharmacological activities. Thiophenes are known for their role in antimicrobial, anti-inflammatory, and anticancer therapies. The incorporation of a thiophene ring into benzoic acid derivatives has been shown to enhance bioavailability and target specificity. For instance, studies have demonstrated that thiophene-containing analogs exhibit inhibitory effects on various enzymes implicated in metabolic disorders and cancer progression.

3-Amino-5-(thiophen-3-yl)benzoic acid has been investigated for its potential role in modulating key biological pathways. Preliminary research suggests that this compound may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammation and pain signaling. Additionally, its structural similarity to known bioactive molecules has prompted exploration of its effects on pathways related to oxidative stress and apoptosis. These preliminary findings highlight its potential as a lead compound for further pharmacological development.

The synthesis of 3-amino-5-(thiophen-3-yl)benzoic acid involves multi-step organic reactions, typically starting from readily available precursors such as anthranilic acid and thiophene derivatives. The introduction of the amino group at the 3-position requires careful control of reaction conditions to avoid unwanted side products. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic strategies are crucial for producing sufficient quantities of the compound for biological testing.

In the realm of drug discovery, the structural features of 3-amino-5-(thiophen-3-yl)benzoic acid make it an attractive scaffold for designing novel therapeutic agents. Its ability to engage with multiple biological targets suggests potential applications in treating complex diseases characterized by multifactorial etiology. For example, researchers have hypothesized that this compound might exhibit dual activity against both inflammatory and oxidative stress pathways, offering a synergistic therapeutic approach.

Recent advancements in computational chemistry have facilitated the virtual screening of large libraries of compounds, including 3-amino-5-(thiophen-3-yl)benzoic acid, against biological targets such as protein kinases and transcription factors. These computational studies have helped identify key interaction sites and predicted binding affinities, guiding experimental efforts toward optimizing drug-like properties. Such integrative approaches are becoming increasingly indispensable in modern drug discovery pipelines.

The pharmacokinetic profile of 3-amino-5-(thiophen-3-yl)benzoic acid is another critical aspect that influences its potential as a therapeutic agent. Preliminary data suggest that the compound exhibits moderate solubility in water and lipids, which could impact its absorption, distribution, metabolism, and excretion (ADME) properties. Further studies are needed to fully characterize these pharmacokinetic parameters under physiological conditions. Understanding these properties is essential for predicting clinical efficacy and minimizing potential side effects.

Future research directions for 3-amino-5-(thiophen-3-yl)benzoic acid include exploring its mechanism of action in detail through both in vitro and in vivo studies. Investigating its effects on cellular pathways at the molecular level will provide insights into its therapeutic potential and limitations. Additionally, modifications to its structure may be explored to enhance specific pharmacological properties or reduce off-target effects.

The versatility of thiophene-containing benzoic acid derivatives underscores their importance in medicinal chemistry. As research continues to uncover new biological functions of these compounds, their relevance in addressing unmet medical needs is likely to grow. The case of 3-amino-5-(thiophen-3-yl)benzoic acid (CAS No. 1261990-30-0) exemplifies how structural innovation can lead to the discovery of novel bioactive molecules with significant therapeutic implications.